Cas no 57676-51-4 (2-(4-Chlorophenyl)acetohydrazide)

• Product Name: 2-(4-Chlorophenyl)acetohydrazide
• CAS No: 57676-51-4
• MF: C₈H₉ClN₂O
• MW: 184.62286067009
• MDL: MFCD00157887
• CID: 382748
• PubChem ID: 456734
• Update Time: 2025-05-19

2-(4-Chlorophenyl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenyl)acetohydrazide
• (4-CHLORO-PHENYL)-ACETIC ACID HYDRAZIDE
• 4-Chlophenylacetylhydrazide
• Benzeneacetic acid,4-chloro-, hydrazide
• 2-(4-chlorophenyl)acetohydrazide(SALTDATA: FREE)
• 4-Chloro-benzeneacetic acid hydrazide
• 4-Chlorophenylacethydrazide
• 4-Chlor-phenylessigsaeurehydrazid
• 4ClPhAcN2
• 4-Chlorophenylacetic acid, hydrazide
• Oprea1_116253
• EN300-09414
• 2-(4-Chlorophenyl)acetohydrazide #
• J-505954
• 57676-51-4
• 4-chlorophenylacetic acid hydrazide
• MFCD00157887
• 2-(4-chlorophenyl)acetic hydrazide
• [p-Chlorophenyl]acetic acid hydrazide
• AM804074
• N-[2-(4-chlorophenyl)-acetyl] hydrazine
• FT-0604758
• 2-(4-Chlorophenyl)acetohydrazide, AldrichCPR
• W10668
• Z56346881
• (4-Chlorophenyl)acetic acid hydrazide
• SCHEMBL965837
• CS-0207241
• AKOS000117704
• A869618
• CHEMBL339604
• DTXSID90332443
• KE-0780
• ALBB-001040
• BBL008411
• STK042754

• MDL： MFCD00157887
• Inchi： 1S/C8H9ClN2O/c9-7-3-1-6(2-4-7)5-8(12)11-10/h1-4H,5,10H2,(H,11,12)
• InChI Key： ZXTSFZRZKFXXRG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(NN)=O

Computed Properties

• Exact Mass: 184.04000
• Monoisotopic Mass: 184.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Melting Point: 170-173°C
• Boiling Point: NA
• PSA: 55.12000
• LogP: 1.96360

2-(4-Chlorophenyl)acetohydrazide Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264; P270; P301+P312+P330; P501
• Hazard Category Code： 22
• Safety Instruction： CAUT
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-Chlorophenyl)acetohydrazide

Professional Introduction to 2-(4-Chlorophenyl)acetohydrazide (CAS No. 57676-51-4)

2-(4-Chlorophenyl)acetohydrazide, with the chemical formula C₈H₉ClN₂, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This hydrazide derivative, identified by its CAS number 57676-51-4, has garnered considerable attention due to its versatile applications in medicinal chemistry and the development of novel therapeutic agents.

The structural motif of 2-(4-Chlorophenyl)acetohydrazide consists of a chlorobenzene ring linked to an acetohydrazide moiety. This configuration imparts unique reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active compounds. The presence of both electron-withdrawing and electron-donating groups in its molecular framework enhances its utility in constructing complex molecular architectures.

In recent years, 2-(4-Chlorophenyl)acetohydrazide has been extensively studied for its potential in the development of anti-inflammatory, anticancer, and antimicrobial agents. Its ability to undergo nucleophilic substitution reactions allows for the facile introduction of diverse functional groups, facilitating the creation of structurally diverse derivatives. These derivatives often exhibit enhanced biological activity compared to their parent compound.

A particularly noteworthy application of 2-(4-Chlorophenyl)acetohydrazide lies in its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By incorporating the 2-(4-Chlorophenyl)acetohydrazide scaffold into kinase inhibitors, researchers have developed compounds that selectively target specific kinases, thereby modulating aberrant signaling pathways.

The interest in 2-(4-Chlorophenyl)acetohydrazide has also extended to its use as a building block in the synthesis of protease inhibitors. Proteases are another class of enzymes that are essential for various physiological processes, and their overactivity or underactivity can lead to pathological conditions. The hydrazide group in 2-(4-Chlorophenyl)acetohydrazide provides a reactive site for covalent bond formation with protease active sites, leading to the development of potent inhibitors that can modulate enzyme activity.

In addition to its applications in drug discovery, 2-(4-Chlorophenyl)acetohydrazide has been explored as a tool compound in biochemical research. Its reactivity with various biomolecules has enabled researchers to probe enzyme mechanisms and develop novel biochemical assays. For instance, the hydrazide group can react with carbonyl compounds via condensation reactions, forming Schiff bases that have been used as probes in enzyme studies.

The synthesis of 2-(4-Chlorophenyl)acetohydrazide typically involves the reaction of 4-chlorobenzaldehyde with acetohydrazide hydrochloride. This reaction proceeds via a nucleophilic addition-elimination mechanism, yielding the desired product in good yields under optimized conditions. The reaction can be further refined using various catalysts and solvents to improve efficiency and selectivity.

The versatility of 2-(4-Chlorophenyl)acetohydrazide as a synthetic intermediate has also led to its use in materials science applications. Its ability to form coordination complexes with transition metals has been exploited in the development of catalysts and luminescent materials. These complexes often exhibit enhanced catalytic activity or unique optical properties, making them valuable in industrial and technological applications.

The future prospects for 2-(4-Chlorophenyl)acetohydrazide are promising, with ongoing research focusing on expanding its utility in drug discovery and materials science. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery of novel derivatives with enhanced biological activity. Additionally, new synthetic methodologies may further streamline the preparation of this compound, making it more accessible for research purposes.

In conclusion, 2-(4-Chlorophenyl)acetohydrazide (CAS No. 57676-51-4) is a multifaceted compound with significant applications across pharmaceutical chemistry, bioorganic synthesis, and materials science. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutic agents and functional materials. As research continues to uncover new applications for this compound, its importance is likely to grow even further.